methyl 4-(N-(2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl)sulfamoyl)benzoate

• IUPAC Name: methyl 4-[2-(1,5-dimethylpyrazol-3-yl)ethylsulfamoyl]benzoate
• InChI: InChI=1S/C15H19N3O4S/c1-11-10-13(17-18(11)2)8-9-16-23(20,21)14-6-4-12(5-7-14)15(19)22-3/h4-7,10,16H,8-9H2,1-3H3
• InChI Key: ILHHPRJXUOBWIW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C)CCNS(=O)(=O)C2=CC=C(C=C2)C(=O)OC
• Molecular Formula: C15H19N3O4S
• Molecular Weight: 337.4 g/mol

Description

Methyl 4-(N-(2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl)sulfamoyl)benzoate, commonly known as MDB, is a sulfonamide drug that exhibits varied biological activities. It has a molecular weight of 337.39 and contains a total of 42 atoms; 19 Hydrogen atoms, 15 Carbon atoms, 3 Nitrogen atoms, 4 Oxygen atoms, and 1 Sulfur atom.

Molecular Structure Analysis

The molecular structure of MDB comprises of a pyrazole ring, which is a simple doubly unsaturated five-membered heterocyclic aromatic ring molecule comprising two nitrogen (N) atoms and three carbon © atoms.

Chemical Reactions Analysis

While specific chemical reactions involving MDB are not detailed in the retrieved data, general reactions at the benzylic position, which is a key structural feature in MDB, include free radical bromination, nucleophilic substitution, and oxidation.

Scientific Research Applications

Organic Synthesis

This compound is utilized in organic synthesis, particularly in reactions involving the benzylic position. It can undergo various reactions such as free radical bromination, nucleophilic substitution, and oxidation. .